(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL

• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol
• IUPAC Name: (1R,2R)-1-amino-1-(2-chloro-4-methoxyphenyl)propan-2-ol
• InChI: InChI=1S/C10H14ClNO2/c1-6(13)10(12)8-4-3-7(14-2)5-9(8)11/h3-6,10,13H,12H2,1-2H3/t6-,10+/m1/s1
• InChI Key: DGEZBCYKMOPYNA-LDWIPMOCSA-N
• Isomeric SMILES: C[C@H]([C@@H](C1=C(C=C(C=C1)OC)Cl)N)O
• Canonical SMILES: CC(C(C1=C(C=C(C=C1)OC)Cl)N)O

Description

(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL is a chiral compound with significant interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-chloro-4-methoxybenzaldehyde and a suitable chiral amine.

Formation of Intermediate: The initial step involves the condensation of 2-chloro-4-methoxybenzaldehyde with the chiral amine to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the desired this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Large-Scale Synthesis: Scaling up the laboratory synthesis to industrial levels, ensuring the availability of high-purity starting materials and reagents.

Optimization of Reaction Conditions: Fine-tuning reaction parameters such as temperature, pressure, and reaction time to maximize yield and minimize impurities.

Purification: Employing advanced purification techniques such as recrystallization, chromatography, or distillation to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can further modify the compound, potentially converting it into different amines or alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, introducing new functional groups such as nitro, sulfonyl, or halogen groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) in anhydrous solvents.

Substitution: Electrophilic reagents such as nitrating mixture (HNO₃/H₂SO₄) or halogenating agents (Cl₂, Br₂).

Major Products

The major products formed from these reactions include:

Oxidation: Corresponding ketones or aldehydes.

Reduction: Secondary or tertiary amines, depending on the reaction conditions.

Substitution: Aromatic compounds with new functional groups.

Scientific Research Applications

(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases, such as cancer and neurological disorders.

Industry: Utilized in the development of new materials, including polymers and advanced composites.

Mechanism of Action

The mechanism of action of (1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It can influence various biochemical pathways, including signal transduction, metabolic processes, and gene expression.

Comparison with Similar Compounds

Similar Compounds

(1S,2S)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL: The enantiomer of the compound, with similar but distinct biological activity.

(1R,2R)-1-Amino-1-(2-chloro-4-methylphenyl)propan-2-OL: A structurally similar compound with a methyl group instead of a methoxy group.

(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)butan-2-OL: A homologous compound with an extended carbon chain.

Uniqueness

(1R,2R)-1-Amino-1-(2-chloro-4-methoxyphenyl)propan-2-OL is unique due to its specific chiral configuration and the presence of both chloro and methoxy groups on the aromatic ring